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Compound of Interest

Compound Name: Methyl 2-methylhexanoate

Cat. No.: B1618892

An In-depth Technical Guide to the Chemical Properties of Methyl 2-methylhexanoate

Introduction

Methyl 2-methylhexanoate is an organic compound classified as a fatty acid ester.[1] It is the
methyl ester of 2-methylhexanoic acid. Its chemical structure consists of a hexyl chain with a
methyl group at the second carbon, and a methyl ester functional group. This compound and its
iIsomers are of interest in various fields, including flavor and fragrance industries. This guide
provides a detailed overview of its chemical and physical properties, experimental protocols for
its synthesis and analysis, and relevant spectroscopic data.

Chemical and Physical Properties

The fundamental chemical and physical properties of methyl 2-methylhexanoate are
summarized in the tables below.

Table 1: General Chemical Information
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Property Value Reference
Molecular Formula CsH1602 [2][3]
Molecular Weight 144.2114 g/mol [2][3]
IUPAC Name methyl 2-methylhexanoate

2-Methylhexanoic acid, methyl
Synonyms ester; Hexanoic acid, 2- [2][3]

methyl-, methyl ester

CAS Registry Number 2177-81-3 [2][3]

Table 2: Physical Properties

Property Value Conditions Reference

- . 176.00to 177.00 °C
Boiling Point (est) @ 760.00 mm Hg [4]
est.

) 0.918 g/mL (lit.) for 2-
Density ) ) at 25 °C
methylhexanoic acid

n20/D 1.422 (lit.) for 2-

methylhexanoic acid

Refractive Index

Vapor Pressure 1.090000 mmHg (est) @ 25.00 °C [4]

- Soluble in alcohal;
Solubility _ [4]
Insoluble in water

logP (o/w) 3.177 (est.) [4]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of methyl 2-
methylhexanoate.

o Mass Spectrometry (Electron lonization): Data for methyl 2-methylhexanoate is available
through the NIST WebBook.[2][3]
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e Gas Chromatography: Information regarding the gas chromatography of methyl 2-
methylhexanoate is also available.[2][3]

Experimental Protocols

Detailed methodologies for the synthesis and analysis of methyl 2-methylhexanoate are
provided below.

Synthesis via Fischer Esterification

A common method for the synthesis of methyl 2-methylhexanoate is the Fischer esterification
of 2-methylhexanoic acid with methanol in the presence of an acid catalyst.

Materials:

o 2-Methylhexanoic acid

e Methanol (anhydrous)

 Sulfuric acid (concentrated) or Thionyl chloride
e Sodium bicarbonate (saturated solution)

e Anhydrous sodium sulfate

o Diethyl ether

Procedure:

Reaction Setup: In a round-bottom flask, dissolve 2-methylhexanoic acid in an excess of
anhydrous methanol.

o Catalyst Addition: Cool the mixture in an ice bath and slowly add a catalytic amount of
concentrated sulfuric acid or thionyl chloride.

o Reflux: Heat the reaction mixture to reflux for 2-4 hours. The progress of the reaction can be
monitored by thin-layer chromatography (TLC).

o Work-up: After cooling, remove the excess methanol using a rotary evaporator.
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o Extraction: Dissolve the residue in diethyl ether and wash with a saturated sodium
bicarbonate solution to neutralize the acid catalyst. Wash further with brine.

» Drying and Evaporation: Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure to yield the crude methyl 2-methylhexanoate.

 Purification: The crude product can be purified by distillation under reduced pressure.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)

GC-MS is a powerful technique for the separation, identification, and quantification of volatile
compounds like methyl 2-methylhexanoate.

Instrumentation:
e Gas Chromatograph (GC) equipped with a Mass Spectrometer (MS) detector.

» Capillary column suitable for fatty acid methyl ester (FAME) analysis (e.g., a polar
biscyanopropyl polysiloxane column).

GC Conditions (Typical):

Injector Temperature: 250 °C

Oven Temperature Program:
o Initial temperature: 60-100°C, hold for 2 minutes.
o Ramp: 5-10°C/min to 240-260°C, hold for 5-10 minutes.

Carrier Gas: Helium at a constant flow rate.

Injection Mode: Split or splitless, depending on the concentration.
MS Conditions (Typical):

 lonization Mode: Electron lonization (El) at 70 eV.
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e Mass Range: m/z 40-400.
e Scan Speed: 2 scans/second.

Sample Preparation: For samples where methyl 2-methylhexanoate is present in a complex
matrix, a sample preparation step such as liquid-liquid extraction or solid-phase microextraction
(SPME) may be necessary prior to GC-MS analysis.

Mandatory Visualizations
Synthesis Workflow Diagram
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Reaction Work-up Purification

2-Methylhexanoic Acid | _Heat_ [ Reflux Remove Excess Methanol Liquid-Liquid Extraction Wash with NaHCO3 ; Pure Methyl
+Methanol (2-4 hours) (Rotary ) (Ether/Water) and Brine Dry over Na2s04 Evaporate Solvent Vacuum Distillation 2-methylhexanoate

+ Acid Catalyst
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

